Cas no 1361813-39-9 (4'-Bromomethyl-3,5-dichloro-3'-fluoro-biphenyl)

• Product Name: 4'-Bromomethyl-3,5-dichloro-3'-fluoro-biphenyl
• CAS No: 1361813-39-9
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4994469
• Update Time: 2025-05-23

4'-Bromomethyl-3,5-dichloro-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Bromomethyl-3,5-dichloro-3'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-9-2-1-8(5-13(9)17)10-3-11(15)6-12(16)4-10/h1-6H,7H2
• InChI Key： MFDGZEBROYSEIV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CC=1F)C1C=C(C=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 5.5
• Topological Polar Surface Area: 0

Additional information on 4'-Bromomethyl-3,5-dichloro-3'-fluoro-biphenyl

4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl: A Comprehensive Overview

The compound 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl (CAS No. 1361813-39-9) is a highly specialized aromatic compound with a unique structure that makes it valuable in various scientific and industrial applications. This compound belongs to the class of biphenyl derivatives, which are widely studied for their versatile properties and potential uses in fields such as pharmacology, materials science, and environmental chemistry. The presence of multiple halogen substituents—bromine, chlorine, and fluorine—on the biphenyl framework introduces distinct electronic and steric effects, which are critical in determining its reactivity and functionality.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl, allowing researchers to explore its properties in greater depth. The compound's structure consists of two phenyl rings connected by a single bond, with substituents strategically placed to enhance its stability and reactivity. The bromomethyl group at the para position of one ring and the dichloro and fluoro groups on the other ring create a complex interplay of electronic effects. These effects have been leveraged in studies on electron transfer mechanisms and catalytic processes.

In pharmacology, 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl has shown promise as a lead compound for drug development. Its ability to interact with specific biological targets has been explored in recent studies, particularly in the context of enzyme inhibition and receptor binding. Researchers have utilized computational modeling techniques to predict its bioavailability and toxicity profiles, which are essential for determining its suitability as a therapeutic agent.

The material science community has also taken an interest in this compound due to its potential as a building block for advanced materials. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent experiments have demonstrated that incorporating 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl into polymer blends can enhance their electrical conductivity without compromising mechanical stability.

In environmental chemistry, this compound has been studied for its role in pollution control technologies. Its ability to act as a catalyst in dehalogenation reactions has been highlighted in recent research papers. By facilitating the breakdown of persistent organic pollutants (POPs), 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl offers a sustainable approach to addressing environmental contamination issues.

The synthesis of 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl involves multi-step organic reactions that require precise control over reaction conditions. Recent optimizations in synthetic protocols have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers have also explored green chemistry approaches to minimize waste and reduce the environmental footprint of its production.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl. These methods provide detailed insights into the molecular geometry and bonding patterns, which are crucial for understanding its reactivity.

In conclusion, 4'-Bromomethyl-3,5-Dichloro-3'-Fluoro-Biphenyl is a versatile compound with significant potential across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers seeking innovative solutions in drug discovery, materials development, and environmental remediation. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies.